Cas no 946203-21-0 (1-{6-ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}piperidine-4-carboxamide)

1-{6-Ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}piperidine-4-carboxamide is a structurally complex heterocyclic compound featuring a pyridopyrimidine core with ethyl and dimethyl substitutions, coupled with a piperidine-4-carboxamide moiety. This molecular architecture suggests potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or modulators of enzymatic activity. The presence of multiple hydrogen-bonding sites and a rigid fused-ring system may enhance binding affinity and selectivity in biological targets. The carboxamide group further improves solubility and pharmacokinetic properties, making it a promising candidate for drug discovery applications. Its synthetic versatility allows for further derivatization, enabling optimization for specific therapeutic targets.
1-{6-ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}piperidine-4-carboxamide structure
946203-21-0 structure
Product Name:1-{6-ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}piperidine-4-carboxamide
CAS No:946203-21-0
MF:C17H23N5O3
MW:345.396223306656
CID:6052866
PubChem ID:42475182
Update Time:2025-05-22

1-{6-ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-{6-ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}piperidine-4-carboxamide
    • 4-Piperidinecarboxamide, 1-(6-ethyl-1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)-
    • F2455-0427
    • AKOS024649421
    • 1-(6-ethyl-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)piperidine-4-carboxamide
    • 946203-21-0
    • 1-(6-ethyl-1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)piperidine-4-carboxamide
    • Inchi: 1S/C17H23N5O3/c1-4-10-9-19-15-12(16(24)21(3)17(25)20(15)2)13(10)22-7-5-11(6-8-22)14(18)23/h9,11H,4-8H2,1-3H3,(H2,18,23)
    • InChI Key: HSRUJFILHWMNOU-UHFFFAOYSA-N
    • SMILES: N1(C2=C3C(=O)N(C)C(=O)N(C)C3=NC=C2CC)CCC(C(N)=O)CC1

Computed Properties

  • Exact Mass: 345.18008961g/mol
  • Monoisotopic Mass: 345.18008961g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 561
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 99.8Ų

1-{6-ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}piperidine-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2455-0427-2μmol
1-{6-ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}piperidine-4-carboxamide
946203-21-0 90%+
2μl
$85.5 2023-05-16
Life Chemicals
F2455-0427-5μmol
1-{6-ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}piperidine-4-carboxamide
946203-21-0 90%+
5μl
$94.5 2023-05-16
Life Chemicals
F2455-0427-10μmol
1-{6-ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}piperidine-4-carboxamide
946203-21-0 90%+
10μl
$103.5 2023-05-16
Life Chemicals
F2455-0427-20μmol
1-{6-ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}piperidine-4-carboxamide
946203-21-0 90%+
20μl
$118.5 2023-05-16
Life Chemicals
F2455-0427-1mg
1-{6-ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}piperidine-4-carboxamide
946203-21-0 90%+
1mg
$81.0 2023-05-16
Life Chemicals
F2455-0427-2mg
1-{6-ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}piperidine-4-carboxamide
946203-21-0 90%+
2mg
$88.5 2023-05-16
Life Chemicals
F2455-0427-3mg
1-{6-ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}piperidine-4-carboxamide
946203-21-0 90%+
3mg
$94.5 2023-05-16
Life Chemicals
F2455-0427-4mg
1-{6-ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}piperidine-4-carboxamide
946203-21-0 90%+
4mg
$99.0 2023-05-16
Life Chemicals
F2455-0427-5mg
1-{6-ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}piperidine-4-carboxamide
946203-21-0 90%+
5mg
$103.5 2023-05-16
Life Chemicals
F2455-0427-10mg
1-{6-ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}piperidine-4-carboxamide
946203-21-0 90%+
10mg
$118.5 2023-05-16

Additional information on 1-{6-ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}piperidine-4-carboxamide

Recent Advances in the Study of 1-{6-ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}piperidine-4-carboxamide (CAS: 946203-21-0)

The compound 1-{6-ethyl-1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-5-yl}piperidine-4-carboxamide (CAS: 946203-21-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrido[2,3-d]pyrimidine core and piperidine-4-carboxamide moiety, exhibits promising pharmacological properties, particularly in the context of kinase inhibition and targeted cancer therapy. Recent studies have explored its synthesis, structural optimization, and biological activity, shedding light on its potential as a therapeutic agent.

One of the key findings in recent literature is the compound's role as a potent inhibitor of specific kinases involved in oncogenic signaling pathways. Researchers have demonstrated that 946203-21-0 effectively targets aberrant kinase activity in various cancer cell lines, leading to apoptosis and reduced proliferation. Structural-activity relationship (SAR) studies have further elucidated the importance of the ethyl and dimethyl substitutions on the pyrido[2,3-d]pyrimidine scaffold, as well as the carboxamide group's contribution to binding affinity and selectivity.

In addition to its anticancer potential, recent investigations have explored the compound's pharmacokinetic properties and toxicity profiles. Preclinical studies in animal models have shown favorable bioavailability and tissue distribution, with minimal off-target effects. These findings suggest that 946203-21-0 could serve as a viable candidate for further drug development, pending additional validation in clinical settings.

Another area of interest is the compound's potential application in combination therapies. Recent reports indicate synergistic effects when 946203-21-0 is co-administered with other targeted agents or chemotherapeutics, enhancing overall efficacy while mitigating resistance mechanisms. This multi-faceted approach underscores the versatility of the compound and its potential to address unmet medical needs in oncology.

Looking ahead, ongoing research aims to optimize the synthesis of 946203-21-0 to improve yield and scalability, as well as to explore its utility in other therapeutic areas beyond oncology. The compound's unique chemical structure and biological activity make it a compelling subject for future studies, with the potential to yield novel insights into kinase biology and drug discovery.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm